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Compound of Interest
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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who utilize helium gas

in their experiments. Maintaining helium purity is critical for the accuracy and reliability of

sensitive analytical instrumentation. This guide will help you identify common contaminants,

understand their impact, and implement effective removal strategies.

Frequently Asked Questions (FAQs)
Q1: What are the most common contaminants in helium gas?

A1: Common impurities found in helium gas include neon, oxygen, nitrogen, water, carbon

dioxide, carbon monoxide, and various hydrocarbons.[1] The concentration of these impurities

varies depending on the grade of the helium.[2] Even in high-purity grades, trace amounts of

these contaminants can be present and may originate from the gas source itself or be

introduced through the gas handling equipment.

Q2: Why is helium purity important for my experiments?

A2: Helium is often used as a carrier gas in gas chromatography (GC), a cooling medium for

superconducting magnets in instruments like NMR spectrometers, and in various other

applications where its inertness is crucial.[1] Impurities can lead to a range of problems,

including:

Increased baseline noise and reduced sensitivity in analytical instruments like GCs.
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Column degradation in gas chromatography systems.

Inaccurate analytical results due to reactions with the sample or stationary phase.

Formation of ice or other solid particles at cryogenic temperatures, which can block

capillaries and interfere with the operation of cryogenic equipment.[3]

For sensitive applications such as GC-MS, ultra-high purity (99.9999%) helium is often

required to achieve optimal performance.

Q3: What are the primary methods for removing contaminants from helium gas?

A3: Several methods are used to purify helium gas, often in combination, to achieve the

desired purity level. The main techniques include:

Pressure Swing Adsorption (PSA): This technique separates gases by utilizing adsorbent

materials that preferentially adsorb specific impurities at high pressure and release them at

low pressure.[4][5][6]

Cryogenic Purification: This method involves cooling the helium gas to very low

temperatures (typically with liquid nitrogen) to condense or freeze out impurities.[7]

Cryosorption, which combines low temperatures with adsorbent materials like activated

carbon, is a highly effective variation of this technique.[7]

Getter Purifiers: These purifiers use reactive metal alloys (getters) that chemically bind with

impurities like oxygen, nitrogen, water, carbon monoxide, carbon dioxide, and hydrogen at

elevated temperatures.

Adsorbent Traps: In-line traps containing materials like molecular sieves, activated carbon,

or silica gel are used to remove specific contaminants such as water, hydrocarbons, and

carbon dioxide at or near ambient temperature.

Troubleshooting Guides
This section provides solutions to common problems encountered during experiments that may

be related to helium gas contamination.
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Issue 1: High Baseline Noise or Ghost Peaks in Gas
Chromatography (GC)

Possible Cause Troubleshooting Steps

Contaminated Carrier Gas

1. Verify Gas Purity: Check the certificate of

analysis for your helium cylinder. If the purity is

lower than required for your application,

consider using a higher grade or installing a

purifier. 2. Install/Replace Purifiers: Ensure that

appropriate in-line purifiers (e.g., for moisture,

oxygen, and hydrocarbons) are installed and

have not exceeded their capacity. Indicating

traps will change color when saturated. 3. Leak

Check: Perform a thorough leak check of the

gas lines from the cylinder to the instrument

using an electronic leak detector.

System Contamination

1. Bake Out the Column: Follow the column

manufacturer's instructions to bake out the

column and remove any accumulated

contaminants. 2. Clean the Injector: A

contaminated injector liner can be a source of

ghost peaks. Clean or replace the liner. 3.

Check the Septum: A bleeding septum can

introduce contaminants. Use a high-quality, low-

bleed septum and replace it regularly.

Issue 2: Reduced Sensitivity in Analytical Instruments
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Possible Cause Troubleshooting Steps

Impurities in Helium

1. Oxygen Contamination: Oxygen can degrade

the stationary phase of a GC column, leading to

reduced sensitivity. Install or replace an oxygen

trap. 2. Moisture Contamination: Water can also

damage columns and affect detector

performance. Use a moisture trap. 3. Check

Gas Purity: As with baseline noise, verify that

the helium grade is appropriate for your

instrument's sensitivity requirements.

Low Gas Flow Rate

1. Check Cylinder Pressure: Ensure the helium

cylinder pressure is not too low, as this can

affect the regulator's ability to maintain a

constant flow rate. 2. Verify Flow at Detector:

Use a calibrated flow meter to check the carrier

gas flow rate at the detector outlet and adjust as

necessary.

Issue 3: Blockages or Malfunctions in Cryogenic
Systems
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Possible Cause Troubleshooting Steps

Frozen Contaminants

1. Identify the Contaminant: The most common

culprits are nitrogen, oxygen, and water, which

have higher freezing points than helium. 2.

Install a Cryogenic Purifier: Use a purifier with

an adsorbent bed (like activated carbon) cooled

by liquid nitrogen to remove these impurities

before they enter the coldest parts of your

system.[7] 3. Regenerate the Purifier: If a

purifier is already in place, it may be saturated.

Follow the regeneration protocol to remove the

trapped impurities.

Oil Contamination

1. Source Identification: Oil can backstream

from vacuum pumps or be introduced from

compressors in a helium recovery system. 2.

Install Oil Separators/Filters: Use appropriate

filters and separators to remove oil aerosols and

vapors from the gas stream.

Quantitative Data Summary
The following tables provide a summary of typical impurity levels in different grades of helium
and the performance of various purification methods.

Table 1: Typical Impurity Levels in Helium Gas Grades

Grade Purity (%)
Major Impurities & Typical
Concentrations (ppm)

Industrial Grade 99.995
Neon (2-3), Nitrogen (<5),

Oxygen (<2), Water (<2)

UHP Grade (5.0) 99.999 Total Impurities < 10

Research Grade (6.0) 99.9999 Total Impurities < 1
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Note: These are typical values and can vary between suppliers. Always refer to the certificate

of analysis for your specific gas cylinder.

Table 2: Performance of Helium Purification Methods

Purification Method Target Contaminants Typical Removal Efficiency

Pressure Swing Adsorption

(PSA)
N₂, O₂, CO₂, CH₄, Ar

Can produce >99.9% pure

helium with ~89% yield.[4]

Cryogenic Adsorption (77K) N₂, O₂, Ar, CH₄, CO₂, H₂O
Can purify helium from 99.95%

to 99.99999%.

Heated Getter Purifiers
N₂, O₂, H₂O, CO, CO₂, H₂,

CH₄

Can achieve parts-per-trillion

(ppt) purity.

In-line Adsorbent Traps
Specific to adsorbent type

(e.g., moisture, hydrocarbons)

Highly effective for targeted

impurities.

Experimental Protocols
This section provides detailed methodologies for key procedures related to helium purification

and analysis.

Protocol 1: Regeneration of an Activated Carbon
Cryogenic Purifier
This protocol describes the thermal swing regeneration process for an activated carbon trap

used in cryogenic helium purification.

Materials:

Saturated activated carbon trap

Heating element (e.g., heating tape or oven)

Vacuum pump

Source of high-purity helium or nitrogen for purging
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Temperature controller and sensor

Pressure gauge

Procedure:

Isolate and Warm the Trap: Isolate the saturated trap from the main helium flow. Allow the

trap to warm to room temperature.

Heating and Evacuation:

Wrap the trap with a heating element and connect a temperature controller.

Begin heating the trap to 120°C.

Simultaneously, start evacuating the trap using a vacuum pump to a pressure of 10⁻³

mbar or lower.

Maintain the temperature at 120°C for a minimum of 4 hours, with the last 2 hours under

continuous vacuum.

Purging:

After the heating and evacuation phase, stop the vacuum pump and break the vacuum

with high-purity helium or nitrogen gas.

Purge the trap with the pure gas for a predetermined time (e.g., 30 minutes) to remove

any residual desorbed impurities. It is often beneficial to perform the purge in the reverse

direction of the normal gas flow.

Cool-down and Reintegration:

Turn off the heating element and allow the trap to cool to room temperature.

Once cooled, the trap can be reintegrated into the helium purification line. For cryogenic

purifiers, the trap will need to be cooled back down to its operating temperature (e.g., with

liquid nitrogen) before use.
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Protocol 2: General Procedure for Helium Gas Analysis
by Gas Chromatography (GC)
This protocol outlines the basic steps for analyzing the purity of a helium gas sample using a

gas chromatograph.

Materials:

Gas chromatograph (GC) with a suitable detector (e.g., Thermal Conductivity Detector - TCD

or Helium Ionization Detector - HID)

Appropriate GC column for separating permanent gases (e.g., Molecular Sieve 5A, Porapak)

Helium gas sample to be analyzed

Certified standard gas mixture containing known concentrations of expected impurities

Gas-tight syringe or gas sampling valve

Data acquisition and processing software

Procedure:

Instrument Setup:

Install the appropriate column in the GC oven.

Set the oven temperature, injector temperature, and detector temperature according to the

analytical method.

Establish a stable flow of the carrier gas (if different from the sample).

System Equilibration: Allow the GC system to equilibrate until a stable baseline is achieved.

This may take 30-60 minutes.

Calibration:

Inject a known volume of the certified standard gas mixture into the GC.
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Record the chromatogram and identify the retention times for each impurity.

Create a calibration curve by plotting the peak area or height against the concentration for

each component.

Sample Analysis:

Inject the same volume of the helium gas sample into the GC under the same conditions

used for calibration.

Record the chromatogram.

Data Analysis:

Identify the peaks in the sample chromatogram by comparing their retention times to those

from the standard.

Quantify the concentration of each impurity by using the calibration curve.

Calculate the overall purity of the helium sample.

Visualizations
The following diagrams illustrate key concepts in helium purification and troubleshooting.

Helium Source Purification Train Analysis & Application

Helium Cylinder Moisture Trap
(Molecular Sieve/Silica Gel)

Impure He Oxygen Trap Hydrocarbon Trap
(Activated Carbon)

Cryogenic Purifier
(Optional, for high purity)

Pre-purified He
Sensitive Experiment

Purified He

Gas ChromatographUltra-pure He Purity Verification

Click to download full resolution via product page

Caption: A typical workflow for helium gas purification before use in a sensitive experiment.
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Caption: A logical troubleshooting guide for common GC baseline issues related to helium
carrier gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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